6-chloro-4-(4-chlorophenyl)-2(1H)-quinazolinone

• IUPAC Name: 6-chloro-4-(4-chlorophenyl)-1H-quinazolin-2-one
• InChI: InChI=1S/C14H8Cl2N2O/c15-9-3-1-8(2-4-9)13-11-7-10(16)5-6-12(11)17-14(19)18-13/h1-7H,(H,17,18,19)
• InChI Key: AWRDHQWZSUWFIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=O)NC3=C2C=C(C=C3)Cl)Cl
• Molecular Formula: C14H8Cl2N2O
• Molecular Weight: 291.1 g/mol

Description

6-chloro-4-(4-chlorophenyl)-2(1H)-quinazolinone is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is also known as lapatinib and is used as an anti-cancer drug. Lapatinib is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) tyrosine kinases, which are involved in the development and progression of various cancers.

Mechanism of Action

Lapatinib works by inhibiting the activity of EGFR and HER2 tyrosine kinases, which are involved in the signaling pathways that promote cell growth and survival. By blocking these pathways, lapatinib can prevent the growth and spread of cancer cells.
Biochemical and physiological effects:
Lapatinib has been shown to have a number of biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce the expression of genes involved in cell proliferation and survival.

Advantages and Limitations for Lab Experiments

Lapatinib has several advantages for lab experiments, including its specificity for EGFR and HER2 tyrosine kinases, its ability to induce apoptosis in cancer cells, and its potential for use in combination with other anti-cancer drugs. However, there are also limitations to its use, such as its toxicity and potential side effects, as well as the development of resistance in some cancer cells.

Future Directions

There are several future directions for research on lapatinib. One area of focus is the development of new formulations and delivery methods to improve the efficacy and reduce the toxicity of the drug. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to lapatinib treatment. Additionally, there is ongoing research into the mechanisms of resistance to lapatinib and the development of new drugs that can overcome this resistance.

Synthesis Methods

The synthesis of 6-chloro-4-(4-chlorophenyl)-2(1H)-quinazolinone involves several steps, including the condensation of 4-chlorobenzoic acid with 2-aminobenzamide, followed by cyclization and chlorination. The final product is obtained after purification and isolation.

Scientific Research Applications

Lapatinib has been extensively studied for its anti-cancer properties. It has been found to be effective in the treatment of breast cancer, particularly in patients with HER2-positive tumors. Lapatinib has also shown promise in the treatment of other types of cancer, such as lung cancer, ovarian cancer, and head and neck cancer.